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Compound of Interest

Compound Name: 4-Morpholineethanol-d4

CAS No.: 1185052-90-7

Cat. No.: B562281

Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

4-Morpholineethanol-d4 (CAS No: 1185052-90-7). As a deuterated analog of 4-(2-

Hydroxyethyl)morpholine, this stable isotope-labeled compound is pivotal in advanced

pharmaceutical research.[1][2] While the deuterium labeling confers unique properties for

analytical studies, it does not alter the fundamental chemical hazards of the parent molecule.

Therefore, disposal procedures must be approached with the same rigor as for its non-

deuterated counterpart, adhering to strict safety and environmental regulations.

The protocols outlined herein are designed to provide a self-validating system of safety,

ensuring that researchers, scientists, and drug development professionals can manage this

chemical waste stream with confidence and precision. Our objective is to build trust by

providing value beyond the product itself, making your laboratory a safer and more compliant

environment.

Section 1: Hazard Identification and Core Safety
Parameters
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Understanding the inherent hazards of 4-Morpholineethanol-d4 is the foundation of its safe

management. The risk profile is primarily dictated by the morpholine and ethanol functional

groups. The non-deuterated form, 4-Morpholineethanol, is classified as causing serious eye

irritation and potential respiratory irritation.[3] Safety data for the closely related compound,

morpholine, indicates it is a flammable liquid that can cause severe skin burns and eye

damage, and is toxic in contact with skin or if inhaled.[4]

The substitution of hydrogen with deuterium, a stable isotope, does not introduce radioactivity.

However, the underlying chemical reactivity remains. Therefore, all waste containing this

compound must be treated as hazardous chemical waste.

Parameter Information Source(s)

Chemical Name 4-Morpholineethanol-d4 [1]

Synonyms

2-(4-Morpholino)ethyl Alcohol-

d4; 4-(2-

Hydroxyethyl)morpholine-d4

[1]

CAS Number 1185052-90-7 [1]

Appearance Colourless Oil [1]

Primary Hazards

Causes severe skin burns and

eye damage. Harmful if

swallowed or inhaled.

Flammable liquid and vapor.

[4]

Section 2: Personal Protective Equipment (PPE) and
Handling
Before beginning any work that will generate 4-Morpholineethanol-d4 waste, it is imperative

to establish a safe working environment. The causality is simple: preventing exposure is the

most effective safety measure.

Engineering Controls: All handling and preparation of waste should occur within a certified

chemical fume hood to minimize inhalation exposure.[3] Ensure that safety showers and

eyewash stations are readily accessible.
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Hand Protection: Use chemically resistant gloves, such as nitrile or butyl rubber. Inspect

gloves for integrity before each use.

Body Protection: A chemical-resistant lab coat or apron must be worn to protect against

skin contact.[4]

Section 3: Step-by-Step Disposal Protocol
Adherence to a systematic disposal protocol is critical for ensuring safety and regulatory

compliance. Do not dispose of this chemical down the drain.[5]

Step 1: Waste Segregation
The first and most critical step is proper segregation. Mixing incompatible waste streams can

lead to dangerous chemical reactions and complicates disposal. 4-Morpholineethanol-d4 is a

non-halogenated organic compound.

Decision Workflow for Waste Segregation
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Start: Waste Generated

Is the waste 4-Morpholineethanol-d4
or a solution containing it?

Identify Chemical Class

Yes

Follow disposal protocol for
that specific waste stream

No

Collect in a dedicated,
properly labeled container for

NON-HALOGENATED ORGANIC WASTE

Click to download full resolution via product page

Caption: Workflow for segregating 4-Morpholineethanol-d4 waste.

Step 2: Waste Collection and Containment
Select an Appropriate Container: Use a chemically resistant container, typically high-density

polyethylene (HDPE) or glass, that can be securely sealed. The container must be clean and

designated for non-halogenated organic waste.

Label the Container: Proper labeling is a regulatory requirement. The label must clearly

state:

The words "HAZARDOUS WASTE"

The full chemical name: "4-Morpholineethanol-d4"

An accurate list of all components and their approximate concentrations if it is a mixed

waste.
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The relevant hazard characteristics (e.g., Flammable, Corrosive, Toxic).

Keep the Container Closed: Except when adding waste, the container must be kept tightly

sealed to prevent the release of vapors.

Step 3: Disposal of Contaminated Materials
Any materials that come into direct contact with 4-Morpholineethanol-d4 are considered

hazardous waste. This includes:

Sharps: Needles, syringes, or contaminated broken glass must be placed in a designated,

puncture-proof sharps container.[6]

Solid Waste: Gloves, absorbent pads, and pipette tips should be collected in a separate,

clearly labeled container for solid chemical waste. Do not mix them with domestic trash.[6]

Step 4: Decontamination of Empty Containers
Empty containers that held pure 4-Morpholineethanol-d4 must be properly decontaminated

before they can be disposed of as non-hazardous waste.[2][5]

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., ethanol or

methanol).[2]

Collect Rinsate: Crucially, all rinsate from this process is considered hazardous waste. It

must be collected and added to your non-halogenated organic waste container.[2][5]

Deface the Label: Completely remove or deface the original product label.

Final Disposal: Once decontaminated and with the label removed, the container can typically

be disposed of as regular laboratory glass or plastic waste.[5]

Workflow for Empty Container Decontamination

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b562281/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-4-morpholineethanol-d4
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.benchchem.com/product/b562281/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-4-morpholineethanol-d4
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Empty Container of
4-Morpholineethanol-d4

Rinse #1 with appropriate solvent

Pour rinsate into
Hazardous Waste Container

Rinse #2

Pour rinsate into
Hazardous Waste Container

Rinse #3

Pour rinsate into
Hazardous Waste Container

Deface or Remove Original Label

Dispose of container as
non-hazardous lab waste
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Caption: Triple-rinse procedure for empty chemical containers.
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Section 4: Emergency Procedures
In the event of an accidental release or exposure, immediate and correct action is vital.

Spills:

Evacuate non-essential personnel from the immediate area.

Wearing full PPE, contain and absorb the spill using an inert material like vermiculite,

sand, or a commercial chemical absorbent.[7]

Collect the absorbed material and spill debris into a sealed, labeled container for

hazardous waste disposal.[7]

Ventilate the area and wash the spill site once the material is removed.

Personal Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen

and seek medical attention.[3]

Section 5: Regulatory Compliance and Trust
This guide provides a framework for best practices. However, all waste disposal activities are

governed by stringent regulations. In the United States, this includes the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and

regulations from the Occupational Safety and Health Administration (OSHA).

Always consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines, as local and state regulations may also apply.[8] The protocols described here are
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designed to meet and exceed these standards, providing a self-validating system that ensures

your work is not only scientifically sound but also ethically and legally compliant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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